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Compound of Interest

Compound Name: Ethyllucidone

Cat. No.: B7982013

Disclaimer: Publicly available scientific literature on Ethyllucidone is exceptionally limited. A
comprehensive review reveals a significant lack of specific data regarding its biological
activities, associated signaling pathways, and detailed experimental protocols. There is notable
confusion in scientific literature and commercial databases between Ethyllucidone and a
structurally similar compound, Lucidone. The biological activity data presented herein
predominantly pertains to Lucidone and should not be directly attributed to Ethyllucidone
without independent experimental verification. This guide summarizes the available information
on Ethyllucidone and leverages data from its close structural analog, Lucidone, to provide a
relevant framework for researchers.

Core Molecular Information

Ethyllucidone is a chalcone, a class of natural products characterized by a three-carbon a,3-
unsaturated carbonyl system that connects two aromatic rings.[1] It has been reported to be
isolated from the roots of Lindera strychnifolia.[1][2] While there is some conflicting information
in various databases, the most consistent data, associated with its CAS number, is presented
below.

Table 1: Physicochemical Properties of Ethyllucidone
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Property Value Source(s)
CAS Number 1195233-59-0 [31[4]
Molecular Formula C17H1604

Molecular Weight 284.31 g/mol

Chemical Class Chalcone, Flavonoid

Lindera strychnifolia, Lindera
Natural Source(s)
aggregata

Appearance Yellow powder

It is crucial to distinguish Ethyllucidone from the closely related compound Lucidone. The
structural difference lies in the presence of an ethoxy group (-OCH2CHs) in Ethyllucidone
where Lucidone possesses a hydroxyl group (-OH). This seemingly minor variation can
significantly influence the compound's physicochemical properties and biological activity.

Putative Biological Activity and Signaling Pathways
(Inferred from Lucidone)

Due to the absence of specific biological data for Ethyllucidone, this section focuses on the
well-documented activities of its structural analog, Lucidone. Lucidone has demonstrated
significant anti-inflammatory and antioxidant properties.

Lucidone has been shown to exert potent anti-inflammatory effects by inhibiting key
inflammatory mediators and signaling pathways. Its mechanism of action is primarily attributed
to the modulation of the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase
(MAPK) signaling pathways.

Table 2: Comparative Anti-inflammatory Activity of Lucidone and Standard Drugs
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Efficacy (ICso
Target
Compound . Assay System  or % Reference(s)
Mediator L
Inhibition)
) o ) LPS-stimulated
Lucidone Nitric Oxide (NO) ICso0: 2.77 pg/mL

RAW 264.7 cells

Prostaglandin E2
(PGE2)

LPS-stimulated
RAW 264.7 cells

At 10 pg/mL,
reduced PGE:2
from 846 pg/mL
to 154 pg/mL

Tumor Necrosis
Factor-a (TNF-a)

LPS-stimulated
RAW 264.7 cells

Concentration-
dependent

inhibition

o ] LPS-stimulated ICs0: 34.60
Dexamethasone Nitric Oxide (NO)
RAW 264.7 cells pg/mL
Significantly
Prostaglandin Ez2  LPS-stimulated suppressed
Ibuprofen

(PGE-2)

RAW 264.7 cells

PGE: production
at 130 uM

This data is for Lucidone, not Ethyllucidone.

The NF-kB pathway is a critical regulator of the inflammatory response. Inflammatory stimuli,

such as lipopolysaccharide (LPS), trigger the phosphorylation and subsequent degradation of

IkBa, an inhibitory protein. This allows the NF-kB dimer to translocate to the nucleus, where it

initiates the transcription of pro-inflammatory genes, including iNOS (producing NO), COX-2

(producing PGE-2), and various cytokines like TNF-a. Lucidone has been found to inhibit the

phosphorylation of IkB kinase (IKK), thereby preventing IkBa degradation and blocking NF-kB's
nuclear translocation and activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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